Cas no 1368083-12-8 (4-Methyl-2-(trifluoromethyl)pyrimidine-5-carbaldehyde)

• Product Name: 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carbaldehyde
• CAS No: 1368083-12-8
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• MDL: MFCD22062626
• CID: 4593903
• Update Time: 2023-08-10

4-Methyl-2-(trifluoromethyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carbaldehyde
• 4-Methyl-2-(trifluoromethyl)-5-pyrimidinecarbaldehyde

• MDL： MFCD22062626
• Inchi： 1S/C7H5F3N2O/c1-4-5(3-13)2-11-6(12-4)7(8,9)10/h2-3H,1H3
• InChI Key： JAKODSSMKLWCOD-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(C=O)C(C)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1
• Topological Polar Surface Area: 42.8